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Compound of Interest

Compound Name: Butyl 4-Carboxyphenyl Carbonate

Cat. No.: B078654

An In-depth Technical Guide to Butyl 4-Carboxyphenyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl 4-Carboxyphenyl Carbonate, also known as 4-(Butoxycarbonyl)benzoic acid, is an
organic compound with the chemical formula C12H140s. While specific details regarding its
initial discovery and a comprehensive history of its synthesis are not extensively documented in
readily available literature, its chemical structure suggests its role as a potential building block
in organic synthesis and medicinal chemistry. This guide provides a plausible synthesis route
based on established chemical principles, details its known physicochemical properties, and
discusses the potential for biological activity based on related compounds. Due to a lack of
specific research on this molecule, this document also highlights areas where further
investigation is warranted.

Physicochemical Properties

Butyl 4-Carboxyphenyl Carbonate is a white to almost white powder or crystalline solid. Its
key physicochemical properties are summarized in the table below.[1]
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Property Value Reference
CAS Number 14180-12-2 [1]
Molecular Formula C12H140s5 [1]
Molecular Weight 238.24 g/mol

Appearance White to Almost white powder 1]

to crystal
Melting Point 144.0 to 148.0 °C [1]
Purity >98.0% (T) [1]

4-Carboxyphenyl Butyl
Synonyms Carbonate, 4- [1]

(Butoxycarbonyl)benzoic acid

Plausible Synthesis Protocol

While a specific historical synthesis of Butyl 4-Carboxyphenyl Carbonate is not well-
documented, a feasible synthetic route can be devised based on general methods for the
preparation of aryl carbonates. The most probable pathway involves the reaction of 4-
hydroxybenzoic acid with butyl chloroformate in the presence of a base.

Reaction Principle

The synthesis proceeds via a nucleophilic acyl substitution reaction. The phenoxide ion,
generated from 4-hydroxybenzoic acid by a base, acts as a nucleophile and attacks the
electrophilic carbonyl carbon of butyl chloroformate. The departure of the chloride ion results in
the formation of the carbonate ester.

Experimental Workflow
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Reaction Setup

Dissolve 4-hydroxybenzoic acid
in a suitable solvent (e.g., THF, Dioxane)

v

Add a base (e.g., Pyridine, Triethylamine)
to the solution

v

Cool the reaction mixture

in an ice bath (0-5 °C)

Reagem‘;kddition
Slowly add Butyl Chloroformate
dropwise to the stirred mixture

A\
Allow the reaction to stir
at room temperature overnight

Work-up and Isolation

\ 4
Filter the reaction mixture
to remove precipitated salts
Y

Remove the solvent
under reduced pressure

Dissolve the residue in an organic solvent
and wash with dilute acid and brine

h 4

Dry the organic layer over
an anhydrous salt (e.g., Na2SOa)

Filter to remove the drying agent

il
|

Evaporate the solvent to obtain
the crude product

Purification
Y

Recrystallize the crude product
from a suitable solvent system
(e.g., Ethanol/Water)

Obtain pure Butyl
4-Carboxyphenyl Carbonate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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